86-81-7

3,4,5-Trimethoxybenzaldehyde

In Stock

• CAS RN:
• 86-81-7

• Formula:
• C10H12O4

• InChI:
• InChI=1S/C10H12O4/c1-12-8-4-7(6-11)5-9(13-2)10(8)14-3/h4-6H,1-3H3

• InChIKey:
• OPHQOIGEOHXOGX-UHFFFAOYSA-N

• 3,4,5-Trimethoxybenzaldehyde is a natural product found in Piper solmsianum, Zanthoxylum ailanthoides, and Cassia grandis with data available.

4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one

In Stock

• CAS RN:
• 275386-81-7

• Formula:
• C8H5BrN2O3

• 4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one is a useful research compound. Its molecular formula is C8H5BrN2O3 and its molecular weight is 257. The purity is usually 95%.

5-Phenyl-2-(3-pyridinyl)-1,3-thiazol-4-ol

In Stock

• CAS RN:
• 131786-81-7

• Formula:
• C14H10N2OS

• InChI:
• InChI=1S/C14H10N2OS/c17-13-12(10-5-2-1-3-6-10)18-14(16-13)11-7-4-8-15-9-11/h1-9,17H

• InChIKey:
• NUIQGOIIFWLRQL-UHFFFAOYSA-N

• 5-Phenyl-2-(3-pyridinyl)-1,3-thiazol-4-ol is a useful research compound. Its molecular formula is C14H10N2OS and its molecular weight is 254.31. The purity is usually 95%.

8(S)-Amino-2(R)-methyl-7-oxononanoic acid

• CAS RN:
• 181886-81-7

• Formula:
• C10H19NO3

• InChI:
• InChI=1S/C10H19NO3/c1-7(10(13)14)5-3-4-6-9(12)8(2)11/h7-8H,3-6,11H2,1-2H3,(H,13,14)/t7-,8+/m1/s1

• InChIKey:
• YBWPFLPQZXWNNM-SFYZADRCSA-N

• 8(S)-Amino-2(R)-methyl-7-oxononanoic acid is a natural product found in Streptomyces diastaticus with data available.

1-Propyl-3-iodobicyclo[1.1.1]pentane

In Stock

• CAS RN:
• 212386-81-7

• Formula:
• C8H13I

• InChI:
• InChI=1S/C8H13I/c1-2-3-7-4-8(9,5-7)6-7/h2-6H2,1H3

• InChIKey:
• DKAPIAUQGWKLSU-UHFFFAOYSA-N

• 1-Propyl-3-iodobicyclo[1.1.1]pentane is a useful research compound. Its molecular formula is C8H13I and its molecular weight is 236.096. The purity is usually 95%.

N'-(thiophen-2-ylmethyl)-N-[(3-thiophen-2-ylsulfonyl-1,3-oxazinan-2-yl)methyl]oxamide

In Stock

• CAS RN:
• 872986-81-7

• Formula:
• C16H19N3O5S3

• InChI:
• InChI=1S/C16H19N3O5S3/c20-15(17-10-12-4-1-8-25-12)16(21)18-11-13-19(6-3-7-24-13)27(22,23)14-5-2-9-26-14/h1-2,4-5,8-9,13H,3,6-7,10-11H2,(H,17,20)(H,18,21)

• InChIKey:
• VMPMUWDMXTUNEJ-UHFFFAOYSA-N

• N'-(thiophen-2-ylmethyl)-N-[(3-thiophen-2-ylsulfonyl-1,3-oxazinan-2-yl)methyl]oxamide is a useful research compound. Its molecular formula is C16H19N3O5S3 and its molecular weight is 429.52. The purity is usually 95%.

1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane

In Stock

• CAS RN:
• 898786-81-7

• Formula:
• C15H21ClO3

• InChI:
• InChI=1S/C15H21ClO3/c1-18-14-9-8-12(11-15(14)19-2)13(17)7-5-3-4-6-10-16/h8-9,11H,3-7,10H2,1-2H3

• InChIKey:
• VKUQTCKXQNAIQG-UHFFFAOYSA-N

• 1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane is a useful research compound. Its molecular formula is C15H21ClO3 and its molecular weight is 284.78 g/mol. The purity is usually 95%.

N-[1-Methyl-3-[2-(4-phenoxyphenoxy)-1,3-thiazol-5-YL]prop-2-ynyl]acetamide

• CAS RN:
• 903886-81-7

• Formula:
• C21H18N2O3S

• InChI:
• InChI=1S/C21H18N2O3S/c1-15(23-16(2)24)8-13-20-14-22-21(27-20)26-19-11-9-18(10-12-19)25-17-6-4-3-5-7-17/h3-7,9-12,14-15H,1-2H3,(H,23,24)

• InChIKey:
• YXGGOPZGTQGTIL-UHFFFAOYSA-N

• N-[1-Methyl-3-[2-(4-phenoxyphenoxy)-1,3-thiazol-5-YL]prop-2-ynyl]acetamide is a useful research compound. Its molecular formula is C21H18N2O3S and its molecular weight is 378.4 g/mol. The purity is usually 95%.

2-(2-Chloro-6-fluorophenyl)-N-(2-oxothiolan-3-YL)acetamide

Usually In Stock

• CAS RN:
• 1158486-81-7

• Formula:
• C12H11ClFNO2S

• InChI:
• InChI=1S/C12H11ClFNO2S/c13-8-2-1-3-9(14)7(8)6-11(16)15-10-4-5-18-12(10)17/h1-3,10H,4-6H2,(H,15,16)

• InChIKey:
• IUHSUMMXXWCBTR-UHFFFAOYSA-N

• 2-(2-Chloro-6-fluorophenyl)-N-(2-oxothiolan-3-YL)acetamide is a useful research compound. Its molecular formula is C12H11ClFNO2S and its molecular weight is 287.73. The purity is usually 95%.

(3-Chlorophenyl)(3-(isobutylsulfonyl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797086-81-7

• Formula:
• C14H18ClNO3S

• InChI:
• InChI=1S/C14H18ClNO3S/c1-10(2)9-20(18,19)13-7-16(8-13)14(17)11-4-3-5-12(15)6-11/h3-6,10,13H,7-9H2,1-2H3

• InChIKey:
• BHPUJDXMVOKZNR-UHFFFAOYSA-N

• (3-Chlorophenyl)(3-(isobutylsulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C14H18ClNO3S and its molecular weight is 315.81. The purity is usually 95%.

3-[[1-(2-Methoxy-5-methylphenyl)sulfonylazetidin-3-yl]methoxy]pyridine

Usually In Stock

• CAS RN:
• 2379986-81-7

• Formula:
• C17H20N2O4S

• InChI:
• InChI=1S/C17H20N2O4S/c1-13-5-6-16(22-2)17(8-13)24(20,21)19-10-14(11-19)12-23-15-4-3-7-18-9-15/h3-9,14H,10-12H2,1-2H3

• InChIKey:
• ARCBCNXTMZKGJD-UHFFFAOYSA-N

• 3-[[1-(2-Methoxy-5-methylphenyl)sulfonylazetidin-3-yl]methoxy]pyridine is a useful research compound. Its molecular formula is C17H20N2O4S and its molecular weight is 348.42. The purity is usually 95%.

4-Bromo-2-methyl-6-nitrobenzonitrile

In Stock

• CAS RN:
• 1807186-81-7

• Formula:
• C8H5BrN2O2

• InChI:
• InChI=1S/C8H5BrN2O2/c1-5-2-6(9)3-8(11(12)13)7(5)4-10/h2-3H,1H3

• InChIKey:
• AFFIDZVLJDEVLY-UHFFFAOYSA-N

• 4-Bromo-2-methyl-6-nitrobenzonitrile is a useful research compound. Its molecular formula is C8H5BrN2O2 and its molecular weight is 241.04 g/mol. The purity is usually 95%.